![molecular formula C27H27NO4 B297229 Methyl 4-[10-(2-adamantylidene)-3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl]benzoate](/img/structure/B297229.png)
Methyl 4-[10-(2-adamantylidene)-3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-[10-(2-adamantylidene)-3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl]benzoate, also known as M4AA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicine and drug discovery.
Scientific Research Applications
Methyl 4-[10-(2-adamantylidene)-3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl]benzoate has been found to have potential applications in drug discovery and development. It has been shown to exhibit antitumor, anti-inflammatory, and antiviral properties. This compound has also been studied for its potential use in the treatment of Parkinson's disease and other neurodegenerative disorders.
Mechanism of Action
The mechanism of action of Methyl 4-[10-(2-adamantylidene)-3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl]benzoate is not fully understood, but it is believed to inhibit the activity of certain enzymes and proteins involved in cellular processes. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is important for DNA replication and repair. It has also been found to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in tumor cells, inhibit the production of pro-inflammatory cytokines, and reduce oxidative stress. This compound has also been found to increase dopamine levels in the brain, which may be beneficial for the treatment of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl 4-[10-(2-adamantylidene)-3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl]benzoate in lab experiments is its high solubility in organic solvents, which makes it easy to handle and manipulate. However, this compound is a relatively new compound, and its properties and effects are still being studied. Additionally, this compound is not readily available commercially, and its synthesis requires specialized equipment and expertise.
Future Directions
There are several potential directions for future research on Methyl 4-[10-(2-adamantylidene)-3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl]benzoate. One area of interest is the development of this compound-based drugs for the treatment of cancer and neurodegenerative disorders. Another area of research is the investigation of the mechanism of action of this compound and its effects on cellular processes. Additionally, further studies may be conducted to determine the safety and efficacy of this compound in animal and human trials.
Conclusion
This compound is a promising compound with potential applications in medicine and drug discovery. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the properties and effects of this compound and its potential as a therapeutic agent.
Synthesis Methods
The synthesis of Methyl 4-[10-(2-adamantylidene)-3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl]benzoate involves the condensation of 2-adamantanone and 4-aminobenzoic acid followed by cyclization and esterification reactions. The resulting product is a yellow crystalline powder that is highly soluble in organic solvents.
Properties
Molecular Formula |
C27H27NO4 |
---|---|
Molecular Weight |
429.5 g/mol |
IUPAC Name |
methyl 4-[10-(2-adamantylidene)-3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl]benzoate |
InChI |
InChI=1S/C27H27NO4/c1-32-27(31)15-2-4-18(5-3-15)28-25(29)23-19-6-7-20(24(23)26(28)30)22(19)21-16-9-13-8-14(11-16)12-17(21)10-13/h2-7,13-14,16-17,19-20,23-24H,8-12H2,1H3 |
InChI Key |
ZKJUYNOJSIKJIY-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=CC=C(C=C1)N2C(=O)C3C4C=CC(C3C2=O)C4=C5C6CC7CC(C6)CC5C7 |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)N2C(=O)C3C4C=CC(C3C2=O)C4=C5C6CC7CC(C6)CC5C7 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.